Cas no 2171882-01-0 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid)

• Product name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid
• CAS No: 2171882-01-0
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6330200
• PubChem ID: 165537880

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid
• 2171882-01-0
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]piperidin-3-yl}acetic acid
• EN300-1519109

• Inchi： 1S/C26H25N3O6/c30-24(31)12-16-6-5-11-29(14-16)25(32)22-13-23(35-28-22)27-26(33)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,13,16,21H,5-6,11-12,14-15H2,(H,27,33)(H,30,31)
• InChI Key： MVUMPOAEYGDRCQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(N2CCCC(CC(=O)O)C2)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: 3.4

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid (CAS No. 2171882-01-0)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, the compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid (CAS No. 2171882-01-0) has garnered significant attention due to its unique structural properties and potential applications. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and oxazole-piperidine scaffold, is widely studied for its role in peptide synthesis and medicinal chemistry. Researchers and industry professionals are increasingly exploring its utility in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine and bioconjugation techniques.

The structural complexity of CAS No. 2171882-01-0 makes it a valuable intermediate in organic synthesis. Its Fmoc-protected amino group ensures stability during reactions, while the oxazole ring contributes to its bioactivity. This compound is particularly relevant in the context of peptide-based therapeutics, a hot topic in 2024 due to advancements in mRNA technology and personalized vaccines. Users searching for "Fmoc-protected peptide synthesis" or "oxazole derivatives in drug design" will find this compound highly relevant to their research.

From a synthetic perspective, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid exemplifies modern green chemistry principles. Its efficient synthesis routes minimize waste, addressing the growing demand for sustainable pharmaceutical production. Laboratories focusing on high-throughput screening often utilize this compound to develop novel kinase inhibitors, a trending area in oncology research. The piperidine moiety further enhances its potential in CNS drug development, linking it to popular searches like "blood-brain barrier penetration strategies."

Analytical characterization of CAS No. 2171882-01-0 involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's importance in quality control for biopharmaceuticals. Its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in labs investigating antimicrobial peptides—a critical topic amid rising antibiotic resistance. Furthermore, its carboxylic acid functional group allows for versatile conjugations, meeting industry needs for antibody-drug conjugates (ADCs) and prodrug formulations.

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-3-yl}acetic acid represents a multifaceted tool for researchers tackling challenges in drug discovery and biomolecular engineering. Its alignment with trending topics like AI-assisted molecular design and fragment-based drug discovery ensures its continued relevance in scientific literature and patent filings. As the demand for specialty chemicals grows, this compound stands out for its proven versatility and innovation potential.